![molecular formula C14H16F3NO B5398910 N-(1-propylcyclopropyl)-2-(2,3,4-trifluorophenyl)acetamide](/img/structure/B5398910.png)
N-(1-propylcyclopropyl)-2-(2,3,4-trifluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-propylcyclopropyl)-2-(2,3,4-trifluorophenyl)acetamide, commonly known as UMB 425, is a synthetic compound that has been studied for its potential use in treating various medical conditions.
Mechanism of Action
UMB 425 acts as a selective antagonist of the sigma-1 receptor, which is a protein that is involved in various cellular processes, including the regulation of ion channels, protein trafficking, and cell survival. By blocking the activity of the sigma-1 receptor, UMB 425 can modulate the activity of other receptors in the brain, such as the serotonin and dopamine receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
UMB 425 has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the promotion of cell survival. It has also been shown to have anti-inflammatory and neuroprotective effects, which may make it useful in the treatment of various neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of UMB 425 is that it is a selective antagonist of the sigma-1 receptor, which means that it can be used to study the role of this receptor in various cellular processes. However, one limitation of UMB 425 is that it has a relatively short half-life, which means that it may need to be administered frequently in order to maintain its effects.
Future Directions
There are several future directions for the study of UMB 425. One direction is to explore its potential use in the treatment of various medical conditions, such as depression, anxiety, and addiction. Another direction is to study its mechanism of action in more detail, in order to better understand how it modulates the activity of various receptors in the brain. Additionally, future studies could investigate the potential use of UMB 425 in the treatment of various neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
The synthesis of UMB 425 involves the reaction of 2,3,4-trifluoroacetophenone with cyclopropylmethylamine in the presence of a catalyst. The resulting product is then reacted with propyl iodide to form UMB 425.
Scientific Research Applications
UMB 425 has been studied for its potential use in treating various medical conditions, including depression, anxiety, and addiction. It has been shown to modulate the activity of certain receptors in the brain, such as the serotonin and dopamine receptors, which are involved in the regulation of mood and behavior.
properties
IUPAC Name |
N-(1-propylcyclopropyl)-2-(2,3,4-trifluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3NO/c1-2-5-14(6-7-14)18-11(19)8-9-3-4-10(15)13(17)12(9)16/h3-4H,2,5-8H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDHWZUFWCEBNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1(CC1)NC(=O)CC2=C(C(=C(C=C2)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.